5-Bromo-4-(4-chloro-3-methylphenyl)imidazole-2-carbaldehyde

• Molecular Formula: C11H8BrClN2O
• Molecular Weight: 299.55 g/mol
• IUPAC Name: 5-bromo-4-(4-chloro-3-methylphenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H8BrClN2O/c1-6-4-7(2-3-8(6)13)10-11(12)15-9(5-16)14-10/h2-5H,1H3,(H,14,15)
• InChI Key: AULPOYIVIIKRCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(NC(=N2)C=O)Br)Cl

Description

The compound identified by the registry number “MFCD33022681” is a chemical entity with specific properties and applications. This compound is utilized in various scientific research fields due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD33022681” involves multiple steps, each requiring precise conditions to ensure the desired product is obtained. The synthetic route typically includes:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired reaction pathway.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the reaction.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “MFCD33022681” is scaled up to meet demand. This involves:

Large-Scale Reactors: Utilizing large reactors to handle the increased volume of reactants.

Automation: Implementing automated systems to monitor and control reaction conditions, ensuring consistency and efficiency.

Quality Control: Rigorous quality control measures are in place to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

“MFCD33022681” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert “MFCD33022681” into reduced forms, often using reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Conditions vary depending on the substituent, but typical reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines.

Scientific Research Applications

“MFCD33022681” has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in biochemical assays to study enzyme activity or protein interactions.

Medicine: Investigated for its potential therapeutic properties, including its role in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which “MFCD33022681” exerts its effects involves interaction with specific molecular targets. These interactions can modulate biological pathways, leading to various physiological responses. The exact mechanism depends on the context in which the compound is used, such as its role in inhibiting or activating enzymes.